Cas no 4152-65-2 (Adenine,9-(2,3-anhydro-5-deoxy-b-D-lyxofuranosyl)- (7CI,8CI))

Adenine,9-(2,3-anhydro-5-deoxy-b-D-lyxofuranosyl)- (7CI,8CI) structure
4152-65-2 structure
Product Name:Adenine,9-(2,3-anhydro-5-deoxy-b-D-lyxofuranosyl)- (7CI,8CI)
CAS No:4152-65-2
MF:C10H11N5O2
MW:233.226640939713
CID:334772
PubChem ID:258591
Update Time:2025-04-19

Adenine,9-(2,3-anhydro-5-deoxy-b-D-lyxofuranosyl)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(2,3-anhydro-5-deoxy-b-D-lyxofuranosyl)- (7CI,8CI)
    • 1H-Pyrido(4,3-b)indole, 2,3,4,5-tetrahydro-2-butyl-5-(2-(4-pyridyl)ethyl)-
    • 2,3,4,5-Tetrahydro-2-butyl-5-(2-(4-pyridyl)ethyl)-1H-pyrido(4,3-b)indole
    • 2-butyl-5-(2-pyridin-4-yl-ethyl)-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole
    • AC1L4CQY
    • BRN 0933682
    • LS-133604
    • 4152-64-1
    • DTXSID10293188
    • 4152-65-2
    • 9-(2,3-anhydro-5-deoxypentofuranosyl)-9h-purin-6-amine
    • NSC89221
    • NSC-87682
    • NSC-89221
    • NSC87682
    • Inchi: 1S/C10H11N5O2/c1-4-6-7(17-6)10(16-4)15-3-14-5-8(11)12-2-13-9(5)15/h2-4,6-7,10H,1H3,(H2,11,12,13)
    • InChI Key: LILHPHXWSYQRHT-UHFFFAOYSA-N
    • SMILES: O1C2C(C)OC(C12)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 233.091
  • Monoisotopic Mass: 233.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 91.4Ų

Experimental Properties

  • Density: 2.05
  • Boiling Point: 509.2°C at 760 mmHg
  • Flash Point: 261.7°C
  • Refractive Index: 1.983
  • LogP: 0.67440
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